Cas no 1261864-81-6 (2-Bromomethyl-4-fluoro-4'-(trifluoromethoxy)biphenyl)

2-Bromomethyl-4-fluoro-4'-(trifluoromethoxy)biphenyl is a halogenated biphenyl derivative with significant utility in synthetic organic chemistry, particularly in pharmaceutical and agrochemical applications. Its key structural features—a bromomethyl group at the 2-position, a fluorine substituent at the 4-position, and a trifluoromethoxy group at the 4'-position—make it a versatile intermediate for cross-coupling reactions, nucleophilic substitutions, and functional group transformations. The presence of both fluorine and trifluoromethoxy moieties enhances its lipophilicity and metabolic stability, which is advantageous in drug design. This compound is particularly valuable for constructing complex molecules requiring selective aromatic functionalization. High purity and well-defined reactivity ensure consistent performance in demanding synthetic workflows.
2-Bromomethyl-4-fluoro-4'-(trifluoromethoxy)biphenyl structure
1261864-81-6 structure
Product Name:2-Bromomethyl-4-fluoro-4'-(trifluoromethoxy)biphenyl
CAS No:1261864-81-6
MF:C14H9BrF4O
MW:349.118277311325
CID:4790072
Update Time:2025-05-21

2-Bromomethyl-4-fluoro-4'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

    • 2-Bromomethyl-4-fluoro-4'-(trifluoromethoxy)biphenyl
    • Inchi: 1S/C14H9BrF4O/c15-8-10-7-11(16)3-6-13(10)9-1-4-12(5-2-9)20-14(17,18)19/h1-7H,8H2
    • InChI Key: ZXFCMEQOJASSFL-UHFFFAOYSA-N
    • SMILES: BrCC1C=C(C=CC=1C1C=CC(=CC=1)OC(F)(F)F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 302
  • XLogP3: 5.4
  • Topological Polar Surface Area: 9.2

2-Bromomethyl-4-fluoro-4'-(trifluoromethoxy)biphenyl Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A011004253-250mg
2-Bromomethyl-4-fluoro-4'-(trifluoromethoxy)biphenyl
1261864-81-6 97%
250mg
480.00 USD 2021-05-28
Alichem
A011004253-500mg
2-Bromomethyl-4-fluoro-4'-(trifluoromethoxy)biphenyl
1261864-81-6 97%
500mg
831.30 USD 2021-05-28
Alichem
A011004253-1g
2-Bromomethyl-4-fluoro-4'-(trifluoromethoxy)biphenyl
1261864-81-6 97%
1g
1,564.50 USD 2021-05-28

Additional information on 2-Bromomethyl-4-fluoro-4'-(trifluoromethoxy)biphenyl

Research Briefing on 2-Bromomethyl-4-fluoro-4'-(trifluoromethoxy)biphenyl (CAS: 1261864-81-6)

2-Bromomethyl-4-fluoro-4'-(trifluoromethoxy)biphenyl (CAS: 1261864-81-6) is a specialized biphenyl derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its bromomethyl and trifluoromethoxy functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting inflammatory and oncological pathways.

Recent literature highlights the compound's utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in constructing complex biphenyl scaffolds, which are pivotal in the design of selective kinase inhibitors. The study reported a yield of over 85% when using palladium-based catalysts, underscoring the compound's reactivity and versatility in synthetic applications.

In addition to its synthetic utility, 2-Bromomethyl-4-fluoro-4'-(trifluoromethoxy)biphenyl has been investigated for its role in modulating protein-protein interactions. A preprint from BioRxiv (2024) revealed that derivatives of this compound exhibit promising binding affinities to the PD-1/PD-L1 axis, a critical checkpoint in cancer immunotherapy. The researchers employed molecular docking simulations and surface plasmon resonance (SPR) assays to validate these interactions, suggesting potential applications in immune-oncology.

From a safety and pharmacokinetic perspective, preliminary toxicological assessments of this compound have been conducted. Data from Chemical Research in Toxicology (2023) indicate that it exhibits low acute toxicity in rodent models, with an LD50 exceeding 500 mg/kg. However, further studies are warranted to evaluate its long-term effects and metabolic pathways, particularly in the context of human-relevant dosages.

Looking ahead, the integration of 2-Bromomethyl-4-fluoro-4'-(trifluoromethoxy)biphenyl into high-throughput screening platforms is anticipated to accelerate the discovery of novel therapeutics. Its unique structural features and demonstrated reactivity make it a valuable asset in the medicinal chemist's toolkit. Future research directions may include optimizing its synthetic routes and exploring its applicability in targeted drug delivery systems.

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